Cas no 897623-37-9 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide
• CAS No: 897623-37-9
• MF: C₁₄H₁₆FN₅O
• MW: 289.308145523071
• CID: 6483452
• Update Time: 2025-05-20

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]cyclopentanecarboxamide

• Inchi： 1S/C14H16FN5O/c15-11-5-7-12(8-6-11)20-13(17-18-19-20)9-16-14(21)10-3-1-2-4-10/h5-8,10H,1-4,9H2,(H,16,21)
• InChI Key： SEEDCSKCNPWFTI-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(F)C=C3)N=NN=2)=O)CCCC1

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide

Research Briefing on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide (CAS: 897623-37-9)

In recent years, the compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide (CAS: 897623-37-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and fluorophenyl moieties, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research status.

The primary focus of recent studies has been on the compound's pharmacological properties and mechanisms of action. Preliminary investigations indicate that N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide exhibits notable activity as a modulator of specific biological pathways, particularly those involving inflammation and neurodegeneration. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity and interaction with target proteins, shedding light on its potential as a therapeutic agent.

One of the most significant breakthroughs in the study of this compound is its application in the treatment of chronic inflammatory diseases. Recent in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokines and mitigating tissue damage in animal models of rheumatoid arthritis and inflammatory bowel disease. These findings are supported by robust pharmacokinetic data, which highlight the compound's favorable bioavailability and metabolic stability, making it a viable candidate for further clinical development.

In addition to its anti-inflammatory properties, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide has also shown potential in the realm of neuropharmacology. Research published in the past year has revealed its ability to cross the blood-brain barrier and exert neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. These effects are attributed to its modulation of oxidative stress pathways and inhibition of protein aggregation, which are hallmark features of neurodegenerative disorders.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Current research efforts are directed toward improving its selectivity and reducing potential off-target effects. Synthetic chemistry approaches, including structure-activity relationship (SAR) studies, are being employed to design derivatives with enhanced therapeutic profiles. Furthermore, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of these findings into preclinical and clinical trials.

In conclusion, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}cyclopentanecarboxamide (CAS: 897623-37-9) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for novel treatments for a range of debilitating diseases, offering hope to patients and clinicians alike.